Cas no 1638221-30-3 (Methyl 3-bromo-1H-1,2,4-triazole-5-carboxylate hydrobromide)

• Product Name: Methyl 3-bromo-1H-1,2,4-triazole-5-carboxylate hydrobromide
• CAS No: 1638221-30-3
• MF: C₄H₅Br₂N₃O₂
• MW: 286.909398794174
• CID: 4702708
• Update Time: 2023-08-15

Methyl 3-bromo-1H-1,2,4-triazole-5-carboxylate hydrobromide Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-1H-1,2,4-triazole-5-carboxylate hydrobromide

• Inchi： 1S/C4H4BrN3O2.BrH/c1-10-3(9)2-6-4(5)8-7-2;/h1H3,(H,6,7,8);1H
• InChI Key： JKMBMKBEJWYDNJ-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)OC)=NN1.Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides